Cas no 943138-65-6 ((1H-Imidazol-5-yl)boronic acid)

• Product Name: (1H-Imidazol-5-yl)boronic acid
• CAS No: 943138-65-6
• MF: C₃H₅BN₂O₂
• MW: 111.895000219345
• CID: 1028127
• PubChem ID: 52988092
• Update Time: 2024-10-25

(1H-Imidazol-5-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (1H-Imidazol-5-yl)boronic acid
• (1H-Imidazol-4-yl)boronic acid
• 1H-IMIDAZOL-4-YLBORONIC ACID
• 1H-imidazol-5-ylboronic acid
• 1H-IMIDAZOLE-4-YLBORONIC ACID
• Imidazol-4-ylboronic Acid
• B-1H-Imidazol-5-yl-boronic acid
• B-1H-Imidazol-5-ylboronic acid (ACI)
• 1H-Imidazole-4-boronic acid
• B-1H-Imidazol-5-ylboronic acid
• AKOS015966476
• 1H-Imidazole-4-ylboronicacid
• SCHEMBL3788230
• (1H-Imidazol-5-yl)boronicacid
• 943138-65-6
• 4-imidazoleboronic acid
• AKOS006337104
• SY019822
• ZB1244
• MFCD10696630

• MDL： MFCD11100752
• Inchi： 1S/C3H5BN2O2/c7-4(8)3-1-5-2-6-3/h1-2,7-8H,(H,5,6)
• InChI Key： GUSNYROLFJGBCT-UHFFFAOYSA-N
• SMILES： OB(C1NC=NC=1)O

Computed Properties

• Exact Mass: 112.04400
• Monoisotopic Mass: 112.0444076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 79.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.1Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Dissolution (41 g/l) (25 º C),
• PSA: 69.14000
• LogP: -1.91050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles